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Compound of Interest

Compound Name: 1,3,5-Adamantanetriol

Cat. No.: B1366330

This guide provides essential safety and logistical information for the proper handling and
disposal of 1,3,5-Adamantanetriol. As a stable, polycyclic alcohol frequently used as a
building block in pharmaceutical and materials science research, understanding its properties
IS key to establishing a safe and compliant disposal workflow.[1][2] This document is designed
to equip researchers, scientists, and drug development professionals with the technical
knowledge and procedural guidance necessary for responsible laboratory waste management.

Chemical Profile and Hazard Assessment

1,3,5-Adamantanetriol is a tricyclic hydrocarbon with three hydroxyl groups, giving it a unique
rigid and symmetrical structure.[1] Its stability and the reactivity of its hydroxyl groups make it a
versatile intermediate in organic synthesis.[3] A thorough understanding of its chemical and
physical properties is the foundation for a sound disposal plan.

Table 1: Physicochemical Properties of 1,3,5-Adamantanetriol
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Property Value Source
CAS Number 99181-50-7 [4][5]
Molecular Formula C10H1603 [41[5]
Molecular Weight 184.23 g/mol [5]
Appearance Solid [3]
Boiling Point 339.7 £ 37.0 °C at 760 mmHg [1][4]
Flash Point 168.7 £21.1°C [1114]
Density 1.6 +£0.1 g/cm3 [1114]
LogP -0.90 [4]

Hazard Evaluation: Based on available Safety Data Sheets (SDS) and chemical databases,
1,3,5-Adamantanetriol is not broadly classified as a hazardous substance under most
transport regulations.[6] However, some suppliers indicate potential for skin, eye, and
respiratory irritation (GHSO07 warning).[1] It is crucial to consult the specific SDS provided by
the manufacturer of your material. The parent compound, adamantane, has been noted as
potentially harmful to aquatic life, which warrants caution against direct environmental release.

[6]

The primary principle of laboratory waste management is that the generator of the waste is
responsible for its proper characterization and disposal.[7] While 1,3,5-Adamantanetriol itself
may not meet the criteria for a characteristic hazardous waste under the Resource
Conservation and Recovery Act (RCRA) — ignitability, corrosivity, reactivity, or toxicity — this
status can change if it is mixed with other hazardous substances.[8][9]

Regulatory Framework: A Generator's
Responsibility

In the United States, the Environmental Protection Agency (EPA) governs waste disposal under
RCRA.[10][11] This legislation creates a "cradle-to-grave" framework for managing hazardous
waste.[7] The first and most critical step for any researcher is to determine if their waste is
hazardous.[9]
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This guide operates on the general assessment that pure, uncontaminated 1,3,5-
Adamantanetriol is a non-hazardous waste. However, this must be verified against your
institution's policies and local regulations. Always consult your organization's Environmental
Health & Safety (EHS) department for final determination and guidance.

Disposal Decision Workflow

The following workflow provides a logical pathway for determining the appropriate disposal
route for waste containing 1,3,5-Adamantanetriol. The process emphasizes a hierarchy of
controls: characterization, segregation, and finally, disposal.
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Waste Containing
1,3,5-Adamantanetriol

A4

Characterize Waste:
Consult SDS & Experiment Notes

Is waste mixed with a

listed or characteristic

hazardous substance
(e.g., solvents, heavy metals)?

MANAGE AS HAZARDOUS WASTE
- Segregate and label correctly
- Request pickup from EHS

Is the waste primarily
solid or liquid?

Liquid

SOLID NON-HAZARDOUS WASTE
- Place in a sealed, labeled container
- Dispose of in designated lab solid waste receptacle
(NOT general office trash)

LIQUID NON-HAZARDOUS WASTE
- Is it a dilute aqueous solution (<1%)?
- Are there other non-hazardous solutes?

Yeq, dilute aqueous
& EHS Approved

No, or per
EHS direction

DRAIN DISPOSAL COLLECT FOR DISPOSAL

- Neutralize pH if necessary - Accumulate in a sealed, labeled container

- Flush with copious amounts of water - Label as ‘Non-Hazardous Chemical Waste*
- CONFIRM with EHS before proceeding - Request pickup from EHS

Click to download full resolution via product page

Caption: Decision workflow for the disposal of 1,3,5-Adamantanetriol waste.
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Step-by-Step Disposal Protocols

The following protocols are based on the outcome of the decision workflow. Personal
Protective Equipment (PPE), including safety glasses, a lab coat, and nitrile gloves, should be
worn at all times.

Protocol A: Disposal of Uncontaminated, Solid 1,3,5-
Adamantanetriol

This procedure applies to expired reagents, unused pure material, or solid synthesis
byproducts determined to be non-hazardous.

Segregation: Ensure the solid waste is not mixed with any hazardous materials.

o Containment: Place the solid 1,3,5-Adamantanetriol into a durable, sealable container (e.g.,
a wide-mouth plastic jar with a screw cap).

o Labeling: Clearly label the container with "Non-Hazardous Solid Waste" and list the contents
("1,3,5-Adamantanetriol").

» Disposal: Dispose of the sealed container in the designated receptacle for non-hazardous
solid laboratory waste. Do not place it in common laboratory trash cans that are handled by
custodial staff.[12] Some institutions may require this waste to be placed directly into an
outside dumpster.[12]

Protocol B: Disposal of Contaminated 1,3,5-
Adamantanetriol Waste

This procedure applies to any waste stream where 1,3,5-Adamantanetriol has been mixed
with a substance that is a listed or characteristic hazardous waste (e.g., halogenated solvents,
heavy metal reagents).

o Characterization: The waste must be managed according to the most hazardous component
in the mixture.

o Containment: Collect the waste in a chemically compatible container with a secure lid.[13]
Do not mix incompatible waste streams.
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» Labeling: Affix a "Hazardous Waste" label to the container. Fill out all required information,
including the full chemical names and approximate percentages of all constituents.

e Accumulation: Store the container in a designated satellite accumulation area.

e Pickup: Arrange for disposal through your institution's EHS department by submitting a
chemical waste pickup request.[13]

Protocol C: Disposal of Empty Containers

Properly cleaned containers can often be disposed of as regular waste or recycled.

e Decontamination: To be considered "RCRA empty," the container must have no remaining
free-standing liquid.[12] Triple-rinse the container with a suitable solvent (e.g., water or
ethanol). The rinsate must be collected and disposed of as chemical waste (follow Protocol A
or B depending on the solvent used).[13]

» Defacing: Completely remove or deface the original chemical label to prevent confusion.[12]
[13]

» Disposal: Once clean and defaced, the container can typically be placed in the appropriate
recycling bin (e.g., glass waste box) or regular trash.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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